Cas no 1692256-08-8 (Methyl 5,5-difluoro-2,4-dioxohexanoate)

Methyl 5,5-difluoro-2,4-dioxohexanoate is a fluorinated ketoester compound with applications in organic synthesis and pharmaceutical research. Its structure features two carbonyl groups and two fluorine atoms, enhancing reactivity and enabling selective transformations. The difluoro substitution increases electrophilicity, making it a valuable intermediate for constructing complex fluorinated molecules. The ester group provides versatility for further derivatization, such as hydrolysis or nucleophilic substitution. This compound is particularly useful in medicinal chemistry for introducing fluorine motifs, which can improve metabolic stability and bioavailability in drug candidates. Its high purity and well-defined structure ensure reproducibility in synthetic workflows. Suitable for controlled reactions, it is handled under standard laboratory conditions with appropriate safety precautions.
Methyl 5,5-difluoro-2,4-dioxohexanoate structure
1692256-08-8 structure
Product Name:Methyl 5,5-difluoro-2,4-dioxohexanoate
CAS No:1692256-08-8
MF:C7H8F2O4
MW:194.132829666138
CID:5790724
PubChem ID:165474247
Update Time:2025-10-24

Methyl 5,5-difluoro-2,4-dioxohexanoate Chemical and Physical Properties

Names and Identifiers

    • 1692256-08-8
    • methyl 5,5-difluoro-2,4-dioxohexanoate
    • EN300-1125743
    • Methyl 5,5-difluoro-2,4-dioxohexanoate
    • Inchi: 1S/C7H8F2O4/c1-7(8,9)5(11)3-4(10)6(12)13-2/h3H2,1-2H3
    • InChI Key: LQZHUZKBOGHPRT-UHFFFAOYSA-N
    • SMILES: FC(C)(C(CC(C(=O)OC)=O)=O)F

Computed Properties

  • Exact Mass: 194.03906506g/mol
  • Monoisotopic Mass: 194.03906506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 60.4Ų

Methyl 5,5-difluoro-2,4-dioxohexanoate Pricemore >>

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Methyl 5,5-difluoro-2,4-dioxohexanoate Related Literature

Additional information on Methyl 5,5-difluoro-2,4-dioxohexanoate

Comprehensive Overview of Methyl 5,5-difluoro-2,4-dioxohexanoate (CAS No. 1692256-08-8)

Methyl 5,5-difluoro-2,4-dioxohexanoate (CAS No. 1692256-08-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, characterized by its difluoro and dioxo functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. The compound's fluorine substitution enhances its metabolic stability, making it a valuable asset in medicinal chemistry.

In recent years, the demand for fluorinated compounds like Methyl 5,5-difluoro-2,4-dioxohexanoate has surged, driven by their role in optimizing drug pharmacokinetics. A growing trend in the pharmaceutical industry is the use of fluorine-containing building blocks to improve drug efficacy and reduce side effects. This compound's CAS No. 1692256-08-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in cutting-edge research. Its synthesis and applications are often discussed in forums focusing on green chemistry and sustainable synthesis, aligning with global efforts to minimize environmental impact.

The structural features of Methyl 5,5-difluoro-2,4-dioxohexanoate also make it a candidate for agrochemical innovation. Fluorinated compounds are known to enhance the bioavailability of pesticides and herbicides, addressing challenges in crop protection. As precision agriculture gains traction, the integration of fluorine-based intermediates like this compound could revolutionize formulations for targeted pest control. Its dioxohexanoate backbone further contributes to its reactivity, enabling diverse derivatization pathways for custom applications.

From a technical perspective, the compound's spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in quality control during production. Analytical chemists often highlight its distinct mass fragmentation patterns, which are critical for identification in complex mixtures. The rise of AI-assisted molecular design has also spurred interest in such compounds, as machine learning models leverage their structural data to predict novel bioactive molecules. This intersection of computational chemistry and experimental validation underscores the compound's modern relevance.

In conclusion, Methyl 5,5-difluoro-2,4-dioxohexanoate (CAS No. 1692256-08-8) exemplifies the synergy between fluorine chemistry and industrial innovation. Its applications span pharmaceuticals, agrochemicals, and materials science, with ongoing research exploring its full potential. As sustainable and efficient synthesis methods evolve, this compound is poised to remain a focal point in scientific advancements.

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